Cas no 2229201-80-1 (methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate)

Technical Introduction: Methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate is a specialized chiral intermediate featuring a protected amine (Boc group) and an ester functionality. Its oxolane (tetrahydrofuran) ring contributes to structural rigidity, enhancing stereochemical control in synthetic applications. The tert-butoxycarbonyl (Boc) group offers selective deprotection compatibility, making it valuable in peptide and heterocycle synthesis. The methyl ester moiety provides reactivity for further derivatization, such as hydrolysis or amidation. This compound is particularly useful in medicinal chemistry and asymmetric synthesis, where its well-defined stereocenter and orthogonal protecting groups facilitate complex molecule assembly. Suitable for controlled stepwise reactions, it ensures high purity and reproducibility in research-scale and industrial processes.
methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate structure
2229201-80-1 structure
Product Name:methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate
CAS No:2229201-80-1
MF:C13H24N2O5
MW:288.340064048767
CID:6369445
PubChem ID:165734684
Update Time:2025-11-01

methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate
    • 2229201-80-1
    • EN300-1898974
    • methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
    • Inchi: 1S/C13H24N2O5/c1-12(2,3)20-11(17)15-13(5-6-19-8-13)9(7-14)10(16)18-4/h9H,5-8,14H2,1-4H3,(H,15,17)
    • InChI Key: XBIXWNYOARTKSJ-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)(C(C(=O)OC)CN)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 288.16852187g/mol
  • Monoisotopic Mass: 288.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 99.9Ų

methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1898974-1g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
1g
$1429.0 2023-09-18
Enamine
EN300-1898974-5g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
5g
$4143.0 2023-09-18
Enamine
EN300-1898974-10g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
10g
$6144.0 2023-09-18
Enamine
EN300-1898974-0.05g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
0.05g
$1200.0 2023-09-18
Enamine
EN300-1898974-0.1g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
0.1g
$1257.0 2023-09-18
Enamine
EN300-1898974-0.25g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
0.25g
$1315.0 2023-09-18
Enamine
EN300-1898974-0.5g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
0.5g
$1372.0 2023-09-18
Enamine
EN300-1898974-1.0g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
1g
$1429.0 2023-06-01
Enamine
EN300-1898974-2.5g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
2.5g
$2800.0 2023-09-18
Enamine
EN300-1898974-5.0g
methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)propanoate
2229201-80-1
5g
$4143.0 2023-06-01

Additional information on methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate

Methyl 3-Amino-2-(3-{(Tert-Butoxy)Carbonylamino}Oxolan-3-Yl)Propanoate: A Promising Compound in Medicinal Chemistry

Methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)propanoate is a multifunctional compound that has garnered significant attention in the field of medicinal chemistry. This molecule, with its unique CAS No. 2229201-80-1, exhibits structural characteristics that make it a valuable candidate for drug development and therapeutic applications. The compound's molecular framework combines 3-amino and carbonylamino functional groups with a tert-butoxy moiety, which collectively contribute to its biological activity and chemical stability. Recent studies highlight its potential in targeting specific pathways related to inflammatory diseases and neurodegenerative disorders.

The 3-amino group in this molecule plays a critical role in modulating enzyme interactions, while the tert-butoxy substituent enhances solubility and metabolic stability. The carbonylamino functionality, derived from the oxolan-3-yl ring, is known to participate in hydrogen bonding and π-π stacking interactions, which are essential for ligand-receptor binding. These structural features make the compound a promising scaffold for the design of new therapeutic agents. Ongoing research is exploring its application in the treatment of autoimmune conditions and metabolic syndromes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step reactions involving tert-butoxy protecting groups and carbonylamino derivatization. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 3-amino functionality can be selectively modified to enhance pharmacokinetic profiles, making it suitable for oral administration. The compound's ability to cross the blood-brain barrier, a critical factor in neurodegenerative disease therapies, has been further validated through in vitro permeability assays.

The oxolan-3-yl ring system in this molecule is particularly noteworthy for its capacity to form hydrogen bonds with target proteins. This property has been leveraged in the development of small molecule inhibitors for protein kinases, which are implicated in various cancers. A 2024 preclinical study showed that the tert-butoxy group significantly improves the compound's metabolic half-life, reducing the frequency of dosing required in therapeutic regimens. This finding aligns with the broader trend in drug design to prioritize bioavailability and patient compliance.

From a synthetic perspective, the carbonylamino functionality in this compound is synthesized through a nucleophilic attack mechanism, where the tert-butoxy group acts as a protecting agent during the reaction. This approach is crucial for preventing unwanted side reactions that could compromise the purity of the final product. The synthesis process also involves the careful selection of solvents and reaction conditions to maintain the integrity of the 3-amino group, which is essential for its biological activity.

Recent computational models have provided insights into the molecular dynamics of this compound. Molecular docking studies suggest that the 3-amino and carbonylamino groups can simultaneously interact with multiple binding sites on target proteins, offering a dual mechanism of action. This dual targeting capability is particularly advantageous in the treatment of complex diseases where multiple pathways are involved. The tert-butoxy group, by contrast, is primarily responsible for enhancing the compound's solubility and reducing its susceptibility to enzymatic degradation.

Pharmacological studies have revealed that this compound exhibits selectivity for specific enzyme targets, which is a critical factor in minimizing off-target effects. For instance, its interaction with the carbonylamino binding site of a particular kinase has been shown to inhibit its activity without affecting related enzymes. This selectivity is attributed to the precise spatial arrangement of the 3-amino and oxolan-3-yl groups, which align with the active site of the target protein.

The tert-butoxy substituent in this molecule also contributes to its chemical stability under physiological conditions. Unlike other compounds with similar functional groups, this molecule demonstrates resistance to hydrolysis, which is a significant advantage in drug development. This stability is further enhanced by the presence of the carbonylamino group, which forms a protective hydrogen bond network that shields the molecule from environmental degradation.

Current research is focused on optimizing the 3-amino functionality to improve its therapeutic efficacy. One approach involves the introduction of substituents that can enhance the compound's ability to bind to specific receptors. For example, a 2023 study demonstrated that modifying the carbonylamino group with a hydrophobic chain significantly increased its affinity for a particular G-protein coupled receptor, which is implicated in inflammatory responses. This finding highlights the potential for further structural modifications to enhance the compound's therapeutic profile.

The oxolan-3-yl ring system's flexibility is another key factor in the compound's biological activity. This flexibility allows the ring to adopt multiple conformations, which can be advantageous in interacting with different target proteins. A 2024 study using molecular dynamics simulations showed that the tert-butoxy group can act as a conformational switch, altering the orientation of the 3-amino group to better match the binding site of the target protein. This dynamic behavior is critical for achieving optimal binding affinity and selectivity.

From a clinical perspective, the compound's potential applications are being explored in several therapeutic areas. In the field of neurodegenerative diseases, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of Alzheimer's and Parkinson's diseases. Additionally, its anti-inflammatory properties have led to investigations into its use for conditions such as rheumatoid arthritis and inflammatory bowel disease. These explorations are supported by preclinical data showing the compound's efficacy in reducing inflammation and oxidative stress in animal models.

The synthesis of this compound also presents opportunities for green chemistry approaches. By using environmentally friendly solvents and catalytic methods, researchers have been able to reduce the environmental impact of its production. A 2023 study highlighted the use of microwave-assisted synthesis to expedite the reaction between the tert-butoxy group and the carbonylamino functionality, significantly reducing energy consumption and waste generation. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite its promising properties, the compound still faces challenges in its development. One major hurdle is the optimization of its pharmacokinetic profile to ensure adequate bioavailability. Researchers are exploring the use of prodrug strategies to enhance its solubility and absorption. Additionally, the compound's potential for drug-drug interactions remains an area of active investigation, particularly in patients undergoing long-term treatment with other medications.

Overall, the compound's unique structural features and functional groups make it a compelling candidate for further research and development. Its potential applications in treating a range of diseases, combined with the advancements in synthetic and computational methods, position it as a valuable asset in the quest for new therapeutic solutions. Continued studies are expected to provide deeper insights into its mechanisms of action and further refine its therapeutic potential.

As the field of medicinal chemistry continues to evolve, the compound's role in drug development is likely to expand. Its structural versatility and functional adaptability offer opportunities for innovation in the design of new therapeutics. By building on the foundational research established thus far, scientists can unlock new possibilities for its application in medicine, ultimately contributing to the advancement of patient care and treatment outcomes.

Looking ahead, the integration of advanced technologies such as artificial intelligence and machine learning into drug discovery processes is expected to accelerate the development of compounds like this one. These technologies can help predict the compound's behavior in biological systems, identify potential side effects, and guide the optimization of its molecular structure. Such advancements will be crucial in translating the compound's promising properties into effective therapeutic solutions.

Ultimately, the compound's journey from a synthetic molecule to a potential therapeutic agent underscores the importance of interdisciplinary research in pharmaceutical science. By combining expertise in chemistry, biology, and computational modeling, researchers can overcome existing challenges and realize the full potential of this compound. As such, it represents a significant step forward in the ongoing quest to develop innovative treatments for complex diseases.

With continued investment in research and development, the compound is poised to make a meaningful impact in the field of medicine. Its structural and functional attributes, coupled with the growing body of scientific evidence supporting its therapeutic potential, position it as a promising candidate for future clinical applications. As the scientific community continues to explore its properties and applications, the compound's role in advancing healthcare is likely to grow, offering new hope for patients in need of effective treatments.

In conclusion, the compound's unique combination of structural features and functional groups, along with its demonstrated biological activity, make it a compelling subject for further investigation. The ongoing research into its mechanisms of action and therapeutic potential highlights the importance of continued exploration in the field of medicinal chemistry. As scientists continue to uncover new insights, the compound's potential to contribute to the development of innovative therapies is likely to expand, ultimately benefiting patients and advancing the field of medicine.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd